Cas no 2172499-85-1 (1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172499-85-1
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5569223
• PubChem ID: 165595192
• Update Time: 2025-06-08

1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1593928
• 1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 2172499-85-1

• Inchi： 1S/C9H16N4O2/c1-5(2)8-7(9(10)15)11-12-13(8)6(3)4-14/h5-6,14H,4H2,1-3H3,(H2,10,15)
• InChI Key： CUPOMRISMHFEFC-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(C(N)=O)N=N1)C(C)C

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94Ų

Additional information on 1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172499-85-1)

1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 2172499-85-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a triazole core appended with functionalized aliphatic side chains, making it a versatile scaffold for drug discovery and molecular engineering. The structural motif of this compound combines the stability of the triazole ring with the reactivity of hydroxyl and amide functionalities, positioning it as a promising candidate for further exploration in medicinal chemistry.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, renowned for its ability to participate in hydrogen bonding interactions and its stability under various physiological conditions. The presence of two propan-2-yl groups at the 1 and 5 positions introduces additional steric and electronic modulation, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. Furthermore, the amide functionality at the 4-position provides a site for further derivatization, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in the development of novel triazole-based compounds due to their broad spectrum of biological activities. For instance, derivatives of 1H-1,2,3-triazole have been investigated for their potential antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group in 1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide may serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the context of its biological target. This dual functionality makes it an attractive building block for designing molecules with optimized pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the triazole core typically employs cycloaddition reactions between azides and alkynes (Cope rearrangement), a strategy that has gained immense popularity due to its efficiency and selectivity. The subsequent introduction of the hydroxypropan-2-yl and propan-2-yl side chains requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in achieving these transformations with high fidelity.

From a computational chemistry perspective, the molecular properties of 1-(1-hydroxypropan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide can be elucidated through quantum mechanical calculations. These studies often reveal insights into its electronic structure, dipole moment, hydrogen bonding capabilities, and potential interaction modes with biological targets. For example, density functional theory (DFT) simulations have been used to predict the binding affinities of triazole derivatives to enzymes such as kinases and proteases. Such predictions are invaluable for guiding experimental efforts and prioritizing compounds for further biological evaluation.

The pharmaceutical industry has increasingly leveraged computational tools to accelerate drug discovery pipelines. Virtual screening methods employ databases like BindingDB or ChEMBL to identify molecules with high predicted binding affinity to therapeutic targets. In this context, 2172499-85-1 represents an intriguing candidate due to its structural features that align with known pharmacophores in successful drugs. Its potential applications span across oncology, neurology, and infectious diseases—areas where novel chemical entities are critically needed.

Recent advances in biocatalysis have also opened new avenues for modifying this compound. Enzymatic approaches offer sustainable alternatives to traditional synthetic methods by providing mild reaction conditions and high enantioselectivity. For instance, lipases or esterases could be employed to introduce or modify functional groups at specific positions within the molecule. Such biocatalytic strategies align with green chemistry principles and are increasingly integrated into industrial processes.

The role of crystallography in understanding molecular interactions cannot be overstated. X-ray diffraction studies have provided detailed insights into how triazole-based compounds interact with their biological targets at an atomic level. These structural determinations not only validate computational predictions but also guide medicinal chemists in optimizing lead compounds through structure-based drug design (SBDD). By visualizing how hydroxylpropanamides fit into binding pockets or enzyme active sites, researchers can refine their designs to enhance potency and selectivity.

Another emerging trend is the use of machine learning models to predict drug-like properties from molecular structures. These models can analyze vast datasets containing experimentally determined physicochemical parameters (e.g., solubility, permeability) to classify compounds as "druggable." Given its unique structural features, 2172499-85-1 may exhibit advantageous properties that make it suitable for translation from bench science to clinical development—a critical step in bringing new therapies to patients worldwide.

The versatility of this compound extends beyond pharmaceutical applications; it also finds utility in material science and agrochemical research. For example, triazole-containing polymers have been explored for their thermal stability and mechanical strength, while related derivatives serve as potent crop protection agents by inhibiting fungal growth through disruption of ergosterol biosynthesis pathways.

In conclusion, 2172499 -85 - 1 represents a structurally fascinating molecule with significant potential across multiple scientific domains. Its combination of established pharmacophores, functionalizable side chains,and compatibility with modern synthetic techniques makes it an exciting subject for further investigation by researchers worldwide . As our understanding deepens regarding its chemical behavior, biological activity,and practical applications ,this compound is poised to contribute meaningfully toward next-generation therapeutics .